Cas no 662117-20-6 (5-Chloro-4-methylpyridine-2,3-diamine)

5-Chloro-4-methylpyridine-2,3-diamine is a heterocyclic organic compound featuring a pyridine core substituted with chloro, methyl, and diamine functional groups. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. The presence of both chloro and amino groups enables selective functionalization, facilitating the synthesis of complex heterocyclic systems. Its methyl substitution enhances stability while maintaining reactivity in coupling and cyclization reactions. The compound is commonly utilized in the preparation of fused pyridine derivatives, such as imidazopyridines, which are valuable in medicinal chemistry. High purity grades ensure consistent performance in research and industrial processes. Proper handling under inert conditions is recommended due to its sensitivity to moisture and oxidation.
5-Chloro-4-methylpyridine-2,3-diamine structure
662117-20-6 structure
Product Name:5-Chloro-4-methylpyridine-2,3-diamine
CAS No:662117-20-6
MF:C6H8ClN3
MW:157.600819587708
MDL:MFCD12025415
CID:499794
PubChem ID:44558092
Update Time:2025-05-27

5-Chloro-4-methylpyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-4-methylpyridine-2,3-diamine
    • 5-chloro-4-methyl-2,3-Pyridinediamine
    • 2,3-Diamino-5-chloro-4-methylpyridine
    • RSWAKJOKUAKTLU-UHFFFAOYSA-N
    • 0170AC
    • FCH1161184
    • OR345391
    • AX8159153
    • 5-chloranyl-4-methyl-pyridine-2,3-diamine
    • A835364
    • CS-0153658
    • FT-0646451
    • C76081
    • AKOS015891670
    • N-BOC-THIOMORPHOLINE-3-CARBOXYLICACIDETHYLESTER
    • 662117-20-6
    • SB76116
    • MFCD12025415
    • SCHEMBL3675394
    • DTXSID20659337
    • AS-63125
    • DB-073721
    • MDL： MFCD12025415
    • Inchi： 1S/C6H8ClN3/c1-3-4(7)2-10-6(9)5(3)8/h2H,8H2,1H3,(H2,9,10)
    • InChI Key： RSWAKJOKUAKTLU-UHFFFAOYSA-N
    • SMILES： ClC1=CN=C(C(=C1C)N)N

Computed Properties

  • Exact Mass: 157.04100
  • Monoisotopic Mass: 157.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.9
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.365
  • Boiling Point: 345.5 ℃ at 760 mmHg
  • Flash Point: 162.7°C
  • Refractive Index: 1.658
  • PSA: 64.93000
  • LogP: 2.37020

5-Chloro-4-methylpyridine-2,3-diamine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-4-methylpyridine-2,3-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Apollo Scientific
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Chemenu
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ChemScence
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